(S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol

• CAS No.: 154569-15-0
• Molecular Formula: C19H20O2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (3S)-1-ethyl-2-(4-methoxyphenyl)-3-methyl-3H-inden-5-ol
• InChI: InChI=1S/C19H20O2/c1-4-16-17-10-7-14(20)11-18(17)12(2)19(16)13-5-8-15(21-3)9-6-13/h5-12,20H,4H2,1-3H3/t12-/m0/s1
• InChI Key: PVAZIMYSHWSCCV-LBPRGKRZSA-N
• Isomeric SMILES: CCC1=C([C@H](C2=C1C=CC(=C2)O)C)C3=CC=C(C=C3)OC
• Canonical SMILES: CCC1=C(C(C2=C1C=CC(=C2)O)C)C3=CC=C(C=C3)OC

Description

(S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol is a chiral indanone-derived chemical compound offered for research and development purposes. The structure of this molecule, featuring a methoxyphenyl group and a phenolic indenol core, is of significant interest in medicinal chemistry for the design of novel biologically active molecules . Compounds with similar structural motifs, such as specific chalcone and indanone hybrids, have been investigated as potential antimitotic agents that target tubulin polymerization in cancer cell lines . The chiral (S)-enantiomer provides a specific three-dimensional configuration that may be critical for selective interaction with biological targets, such as enzymes or receptors. This product is intended for laboratory research to explore its potential physicochemical properties, mechanism of action, and pharmacological profile in various in vitro models. It is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions.

Biological Activity

(S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol, also known as 1-Ethyl-2-(4-methoxyphenyl)-3-methyl-1H-inden-5-ol, is a compound of significant interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its synthesis, pharmacological effects, and potential applications in medicine.

The molecular formula of (S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol is C19H20O2, with a molecular weight of 280.4 g/mol. The compound is characterized by its unique structural features which contribute to its biological activity.

Property	Value
Molecular Formula	C19H20O2
Molecular Weight	280.4 g/mol
CAS Number	153312-17-5
IUPAC Name	1-Ethyl-2-(4-methoxyphenyl)-3-methyl-1H-inden-5-ol

Biological Activity Overview

Research has highlighted several aspects of the biological activity of (S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol:

Anticancer Activity

Studies indicate that this compound exhibits significant anticancer properties. It has been shown to inhibit microtubule assembly, which is crucial for cancer cell proliferation. In vitro studies on breast cancer cells (MDA-MB-231) demonstrated that the compound could induce apoptosis and enhance caspase activity, suggesting its potential as an anticancer agent .

Anti-inflammatory Effects

The compound has been reported to inhibit the NF-kB pathway, which plays a vital role in inflammation and immune responses. This inhibition may contribute to its anti-inflammatory properties, making it a candidate for treating inflammatory diseases .

Antimicrobial Properties

Preliminary evaluations have indicated that (S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol possesses antibacterial and antifungal activities. It has shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentration (MIC) values indicating strong antimicrobial potential .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Anticancer Mechanism Study :
  • In a study evaluating the effect on MDA-MB-231 cells, treatment with (S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol resulted in morphological changes typical of apoptosis at concentrations as low as 1 µM. Enhanced caspase activity was observed at higher concentrations (10 µM), confirming its role as an apoptosis inducer .
• Anti-inflammatory Pathway Analysis :
  • The compound's ability to inhibit the NF-kB pathway was confirmed through biochemical assays, indicating a reduction in pro-inflammatory cytokine production in response to inflammatory stimuli .
• Microbial Sensitivity Testing :
  • A comprehensive antimicrobial study revealed that (S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-1H-inden-6-ol exhibited potent antibacterial activity against Gram-positive and Gram-negative bacteria with MIC values ranging from 0.0039 to 0.025 mg/mL .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs and their substituent-driven differences are summarized below:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Functional Groups
(S)-3-Ethyl-2-(4-methoxyphenyl)-1-methyl-...	4-OCH₃ (2), Ethyl (3), Methyl (1)	~297.34	Methoxy, Ethyl
Indenestrol (3-Ethyl-2-(4-hydroxyphenyl)-...)	4-OH (2), Ethyl (3), Methyl (1)	~283.34	Hydroxyl, Ethyl
2-Ethyl-1-methyl-3-phenyl-1H-inden-1-ol	Phenyl (3), Ethyl (2), Methyl (1)	250.34	Phenyl, Ethyl
3hf ()	4-OCH₃, Thiazole backbone	334.15 (M+H)	Methoxy, Thiazole

Key Observations :

• Methoxy vs.
• Positional Isomerism : The 2-(4-methoxyphenyl) substitution in the target compound contrasts with 3-phenyl substitution in 2-ethyl-1-methyl-3-phenyl-1H-inden-1-ol (), leading to distinct electronic and steric profiles that influence reactivity and binding interactions.

Physical and Chemical Properties

• Solubility: The methoxy group increases solubility in organic solvents (e.g., ethanol, DMSO) compared to hydroxylated analogs like Indenestrol, which may form stronger intermolecular hydrogen bonds .
• Thermal Stability : Ethyl and methyl substituents likely enhance thermal stability, as seen in similar inden derivatives with decomposition temperatures >200°C (data extrapolated from ).